Cas no 824393-64-8 (Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-)

Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)- structure
824393-64-8 structure
Product Name:Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
CAS No:824393-64-8
MF:C13H12N2O3
MW:244.245983123779
CID:691914
PubChem ID:11265041
Update Time:2025-04-19

Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis(3-hydroxy-6-methyl-2-pyridinyl)-
    • bis(3-hydroxy-6-methylpyridin-2-yl)methanone
    • DTXSID60460560
    • 824393-64-8
    • Inchi: 1S/C13H12N2O3/c1-7-3-5-9(16)11(14-7)13(18)12-10(17)6-4-8(2)15-12/h3-6,16-17H,1-2H3
    • InChI Key: WJEKVGCBZOOJDO-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)N=C1C(C1C(=CC=C(C)N=1)O)=O

Computed Properties

  • Exact Mass: 244.08479225g/mol
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 83.3Ų
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